Cas no 115595-71-6 (1,4-Oxathiin-2-carboxylicacid, 5,6-dihydro-)

• Product Name: 1,4-Oxathiin-2-carboxylicacid, 5,6-dihydro-
• CAS No: 115595-71-6
• MF: C₅H₆O₃S
• MW: 146.164340496063
• CID: 130826
• PubChem ID: 6423262
• Update Time: 2025-06-12

1,4-Oxathiin-2-carboxylicacid, 5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxathiin-2-carboxylicacid, 5,6-dihydro-
• 1,4-Oxathiin-2-carboxylicacid,5,6-dihydro-(9CI)
• 2,3-dihydro-1,4-oxathiine-6-carboxylic acid
• 5,6-Dihydro-[1,4]oxathiine-2-carboxylic acid
• AKOS006336227
• [1,4]Oxathiine-2-carboxylic acid, 5,6-dihydro-
• HMS1646G05
• SCHEMBL10657463
• 1,4-Oxathiin-2-carboxylic acid, 5,6-dihydro-
• 5,6-dihydro-1,4-oxathiin-2-carboxylic acid
• 5,6-dihydro-1,4-oxathiine-2-carboxylic acid
• DTXSID00423679
• EN300-7251026
• 115595-71-6

• Inchi： 1S/C5H6O3S/c6-5(7)4-3-9-2-1-8-4/h3H,1-2H2,(H,6,7)
• InChI Key： ZDMYDHIQFHUAPY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)OCC1

Computed Properties

• Exact Mass: 146.00376522g/mol
• Monoisotopic Mass: 146.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiins

Additional information on 1,4-Oxathiin-2-carboxylicacid, 5,6-dihydro-

Comprehensive Analysis of 1,4-Oxathiin-2-carboxylic acid, 5,6-dihydro- (CAS No. 115595-71-6)

The compound 1,4-Oxathiin-2-carboxylic acid, 5,6-dihydro- (CAS No. 115595-71-6) is a heterocyclic organic molecule featuring a unique oxathiin ring structure. This sulfur- and oxygen-containing scaffold has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both carboxylic acid and dihydro moieties further enhances its versatility as a building block for drug discovery and material science applications.

Recent studies highlight the growing interest in heterocyclic compounds like 1,4-Oxathiin-2-carboxylic acid, particularly in the context of green chemistry and sustainable synthesis. Researchers are actively exploring eco-friendly catalytic methods to optimize its production, aligning with the global push for environmentally benign chemical processes. The compound's structural features make it a candidate for biodegradable materials and low-toxicity formulations, addressing current industry demands.

From a pharmacological perspective, the 5,6-dihydro-1,4-oxathiin core exhibits intriguing structure-activity relationships (SAR). Computational chemistry and AI-driven drug design platforms frequently utilize such scaffolds to model target-specific interactions, especially in antimicrobial and antiviral research. This aligns with trending searches for "novel antibiotic scaffolds" and "broad-spectrum antiviral compounds" in scientific databases.

The carboxylic acid functionality in CAS 115595-71-6 enables diverse derivatization pathways, making it valuable for high-throughput screening libraries. Patent analyses reveal its incorporation in crop protection agents, responding to the agricultural sector's need for next-generation fungicides with novel modes of action. Such applications resonate with current searches for "sustainable agrochemicals" and "resistance-breaking formulations".

Analytical characterization of 1,4-Oxathiin-2-carboxylic acid, 5,6-dihydro- typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The compound's chromatographic behavior and spectral fingerprints are well-documented, supporting quality control in industrial applications. These details address frequent queries about "analytical methods for heterocycles" and "compound purity verification" in research forums.

In material science, the oxathiin ring system contributes to developing conductive polymers and organic semiconductors. Its electron-rich structure shows promise for organic photovoltaic applications, coinciding with rising interest in "renewable energy materials". The compound's thermal stability and solution processability make it suitable for printed electronics - a rapidly growing market segment.

Regulatory databases confirm that 115595-71-6 complies with major chemical inventories (TSCA, EINECS), supporting its global commercialization. Safety data sheets emphasize standard laboratory handling protocols, addressing common workplace safety concerns. This information responds to frequent searches about "chemical regulatory status" and "safe handling of specialty chemicals".

Ongoing research explores the metabolic pathways of dihydrooxathiin derivatives, particularly their enzymatic transformations in biological systems. Such studies contribute to the growing field of computational metabolomics, answering trending questions about "predicting compound biodegradation" and "in silico toxicity assessment".

The commercial availability of 1,4-Oxathiin-2-carboxylic acid, 5,6-dihydro- from specialty chemical suppliers facilitates academic and industrial research. Procurement trends show increased demand for multigram quantities, reflecting its adoption in scale-up studies. This correlates with search patterns for "bulk heterocyclic compounds" and "custom synthesis services".

Future prospects for CAS 115595-71-6 include potential applications in metal-organic frameworks (MOFs) and catalytic systems. Its bifunctional nature allows coordination chemistry applications, addressing research interests in "hybrid inorganic-organic materials". The compound's evolution mirrors the broader shift toward multifunctional molecular architectures in advanced chemistry.